Cas no 1353967-02-8 (tert-Butyl methyl(1-(3-methylthiophene-2-carbonyl)piperidin-4-yl)carbamate)

• Product name: tert-Butyl methyl(1-(3-methylthiophene-2-carbonyl)piperidin-4-yl)carbamate
• CAS No: 1353967-02-8
• MF: C₁₇H₂₆N₂O₃S
• MW: 338.464943408966
• MDL: MFCD21098768
• CID: 2091341
• PubChem ID: 66570036

tert-Butyl methyl(1-(3-methylthiophene-2-carbonyl)piperidin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl methyl(1-(3-methylthiophene-2-carbonyl)piperidin-4-yl)carbamate
• G81033
• Methyl-[1-(3-methyl-thiophene-2-carbonyl)-piperidin-4-yl]-carbamic acid tert-butyl ester
• 1353967-02-8
• AKOS024463543
• DB-221231
• tert-butyl N-methyl-N-[1-(3-methylthiophene-2-carbonyl)piperidin-4-yl]carbamate

• MDL： MFCD21098768
• Inchi： InChI=1S/C17H26N2O3S/c1-12-8-11-23-14(12)15(20)19-9-6-13(7-10-19)18(5)16(21)22-17(2,3)4/h8,11,13H,6-7,9-10H2,1-5H3
• InChI Key： JMCOCQQXPRJLJB-UHFFFAOYSA-N
• SMILES： CC1=C(C(=O)N2CCC(CC2)N(C)C(=O)OC(C)(C)C)SC=C1

Computed Properties

• Exact Mass: 338.16641387g/mol
• Monoisotopic Mass: 338.16641387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.1Ų
• XLogP3: 3.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on tert-Butyl methyl(1-(3-methylthiophene-2-carbonyl)piperidin-4-yl)carbamate

Introduction to tert-Butyl methyl(1-(3-methylthiophene-2-carbonyl)piperidin-4-yl)carbamate (CAS No. 1353967-02-8)

tert-Butyl methyl(1-(3-methylthiophene-2-carbonyl)piperidin-4-yl)carbamate (CAS No. 1353967-02-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications, particularly in the areas of neurodegenerative diseases and central nervous system (CNS) disorders.

The chemical structure of tert-Butyl methyl(1-(3-methylthiophene-2-carbonyl)piperidin-4-yl)carbamate consists of a tert-butyl group, a methyl group, and a piperidine ring substituted with a 3-methylthiophene-2-carbonyl moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting candidate for further investigation.

Recent studies have highlighted the potential of tert-Butyl methyl(1-(3-methylthiophene-2-carbonyl)piperidin-4-yl)carbamate as a modulator of various biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain enzymes involved in neurodegenerative processes. Specifically, it has been found to inhibit the activity of monoamine oxidase (MAO), an enzyme that plays a crucial role in the breakdown of neurotransmitters such as serotonin and dopamine.

In addition to its enzymatic inhibition properties, tert-Butyl methyl(1-(3-methylthiophene-2-carbonyl)piperidin-4-yl)carbamate has also been investigated for its potential as a neuroprotective agent. Preclinical studies have demonstrated that this compound can reduce oxidative stress and inflammation in neuronal cells, which are key factors contributing to the progression of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic profile of tert-Butyl methyl(1-(3-methylthiophene-2-carbonyl)piperidin-4-yl)carbamate has also been extensively studied. Research indicates that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it suitable for further development as a therapeutic agent. Its ability to cross the blood-brain barrier (BBB) is particularly noteworthy, as this is a critical factor for drugs targeting CNS disorders.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-Butyl methyl(1-(3-methylthiophene-2-carbonyl)piperidin-4-yl)carbamate in human subjects. Preliminary results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and minimal side effects. These findings have paved the way for more advanced clinical trials to further assess its therapeutic potential.

Beyond its therapeutic applications, tert-Butyl methyl(1-(3-methylthiophene-2-carbonyl)piperidin-4-yl)carbamate has also been explored for its use in chemical synthesis and as a building block for the development of novel compounds. Its unique structural features make it a valuable starting material for synthetic chemists working on the design and synthesis of new pharmaceuticals.

In conclusion, tert-Butyl methyl(1-(3-methylthiophene-2-carbonyl)piperidin-4-yl)carbamate (CAS No. 1353967-02-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for further investigation and development as a therapeutic agent for various neurological disorders.